Cas no 2172091-52-8 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobut-2-ynoic acid)

• Product Name: 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobut-2-ynoic acid
• CAS No: 2172091-52-8
• MF: C₂₂H₂₀N₂O₅
• MW: 392.404605865479
• CID: 5986540
• PubChem ID: 165564078
• Update Time: 2025-07-22

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobut-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobut-2-ynoic acid
• EN300-1550445
• 2172091-52-8
• 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]but-2-ynoic acid

• Inchi： 1S/C22H20N2O5/c25-20(23-12-5-10-21(26)27)11-13-24-22(28)29-14-19-17-8-3-1-6-15(17)16-7-2-4-9-18(16)19/h1-4,6-9,19H,11-14H2,(H,23,25)(H,24,28)(H,26,27)
• InChI Key： NSDGUULVCMTJSL-UHFFFAOYSA-N
• SMILES： O(C(NCCC(NCC#CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 392.13722174g/mol
• Monoisotopic Mass: 392.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 105Ų

Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobut-2-ynoic acid

Research Briefing on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobut-2-ynoic acid (CAS: 2172091-52-8)

In recent years, the compound 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobut-2-ynoic acid (CAS: 2172091-52-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug discovery, peptide synthesis, and targeted therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) group and the but-2-ynoic acid moiety makes it a versatile building block for the development of novel bioactive compounds.

Recent studies have focused on the synthesis and functionalization of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobut-2-ynoic acid to enhance its utility in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used as a protecting group for amino acids, and its incorporation into this compound allows for efficient deprotection under mild conditions, which is crucial for the synthesis of complex peptides. Researchers have reported improved yields and purity of peptide products when using this derivative, highlighting its advantages over traditional reagents.

In addition to its role in peptide synthesis, 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobut-2-ynoic acid has been investigated for its potential as a linker in bioconjugation strategies. The alkyne functionality in the but-2-ynoic acid moiety enables click chemistry reactions, such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC), which is widely used for labeling and modifying biomolecules. This property has been leveraged in the development of targeted drug delivery systems and diagnostic probes, where precise conjugation is essential.

Furthermore, recent preclinical studies have explored the therapeutic potential of derivatives of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobut-2-ynoic acid in oncology. By conjugating this compound with cytotoxic agents or imaging tags, researchers have developed prodrugs that can be selectively activated in tumor microenvironments. Early results indicate promising tumor-targeting efficacy and reduced off-target effects, suggesting its potential as a platform for next-generation cancer therapeutics.

Despite these advancements, challenges remain in the scalability and stability of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobut-2-ynoic acid under various conditions. Ongoing research aims to optimize its synthetic routes and evaluate its long-term stability in different formulations. Collaborative efforts between academia and industry are expected to drive further innovations in this area, paving the way for its broader application in drug development and chemical biology.

In conclusion, 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobut-2-ynoic acid (CAS: 2172091-52-8) represents a promising tool in modern chemical and pharmaceutical research. Its versatility in peptide synthesis, bioconjugation, and targeted therapy underscores its potential to address unmet needs in the field. Continued exploration of its properties and applications will likely yield significant contributions to the advancement of biomedical sciences.